Cas no 476282-50-5 (3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile)

• Product Name: 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile
• CAS No: 476282-50-5
• MF: C₁₆H₈Cl₂N₂OS
• MW: 347.21852016449
• CID: 5805771
• PubChem ID: 135521700
• Update Time: 2025-06-07

3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, α-2(3H)-benzothiazolylidene-2,5-dichloro-β-oxo-
• F0328-0210
• 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile
• AKOS024575738
• (E)-2-(benzo[d]thiazol-2(3H)-ylidene)-3-(2,5-dichlorophenyl)-3-oxopropanenitrile
• (Z)-2-(1,3-benzothiazol-2-yl)-3-(2,5-dichlorophenyl)-3-hydroxyprop-2-enenitrile
• 476282-50-5

• Inchi： 1S/C16H8Cl2N2OS/c17-9-5-6-12(18)10(7-9)15(21)11(8-19)16-20-13-3-1-2-4-14(13)22-16/h1-7,20H
• InChI Key： XJIUAGDLBOWFPH-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(=C2NC3=CC=CC=C3S2)C#N)=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 345.9734394g/mol
• Monoisotopic Mass: 345.9734394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Density: 1.492±0.06 g/cm3(Predicted)
• Boiling Point: 460.2±45.0 °C(Predicted)
• pka: -4.75±0.20(Predicted)

Additional information on 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile

Professional Introduction to Compound with CAS No. 476282-50-5 and Product Name: 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile

The compound identified by the CAS number 476282-50-5 and the product name 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a benzothiazole core, which is well-documented for its role in various pharmacological interventions.

One of the most striking features of this compound is its 3-(2,5-dichlorophenyl) substituent. The presence of chlorine atoms at the 2 and 5 positions of the phenyl ring introduces electrophilic centers that can participate in various chemical reactions, enhancing the compound's reactivity and utility in synthetic chemistry. This aspect makes it particularly interesting for researchers exploring novel synthetic pathways and drug design strategies.

The central part of the molecule, [(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene], is a crucial pharmacophore that contributes to the compound's biological activity. Benzothiazole derivatives are known for their broad spectrum of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration (2E) indicates the geometry of the double bond within the benzothiazole ring system, which can significantly influence the molecule's interactions with biological targets.

The terminal group, -3-oxopropanenitrile, adds another layer of complexity to the molecule. The nitrile group is a well-known pharmacophore that can engage in hydrogen bonding and hydrophobic interactions with biological targets. Additionally, the presence of an oxo group (ketone) adjacent to the nitrile provides a site for further functionalization, enabling researchers to modify the compound's properties as needed for specific applications.

Recent studies have highlighted the importance of benzothiazole derivatives in developing novel therapeutic agents. For instance, researchers have reported on the synthesis and characterization of various benzothiazole-based compounds that exhibit significant inhibitory effects on enzymes involved in cancer progression. The compound in question shares structural similarities with several molecules that have shown promise in preclinical studies for their ability to modulate key signaling pathways associated with diseases such as cancer and inflammation.

In terms of synthetic methodologies, the preparation of 3-(2,5-dichlorophenyl)-2-[(2E)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-oxopropanenitrile involves multi-step organic reactions that showcase the versatility of modern synthetic chemistry techniques. The synthesis typically begins with the functionalization of a benzothiazole precursor followed by introduction of the (2E)-alkene moiety through methods such as Wittig olefination or cross-coupling reactions. The final step often involves introducing the nitrile group via cyanation reactions or other suitable methods.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable scaffold for developing materials with specialized properties. For example, researchers have explored using similar benzothiazole derivatives as ligands in coordination chemistry, where they form complexes with metal ions to create materials with applications in catalysis and sensing.

From a computational chemistry perspective, understanding the molecular interactions of this compound has been facilitated by advanced modeling techniques such as molecular dynamics simulations and quantum mechanical calculations. These methods allow researchers to predict how the molecule will behave in different environments and how it might interact with biological targets at an atomic level. Such insights are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic approaches emphasize efficiency, sustainability, and minimal waste generation. Techniques such as flow chemistry and catalytic processes have been employed to streamline reactions involved in producing this molecule while reducing environmental impact.

In conclusion,476282-50-5 is not just a single chemical entity but represents a culmination of decades of research in organic chemistry and medicinal sciences. Its unique structure,[benzothiazole core],[nitrile group],[chlorinated phenyl ring],[ketone moiety],[specific E-configured double bond],[multi-step synthesis pathway],[computational modeling applications],[green chemistry principles],[potential pharmaceutical uses],[material science applications],[advanced synthetic methodologies],[biological target interactions] provide a rich ground for further exploration. As research continues to uncover new applications for this class of compounds,476282-50-5 is poised to play a significant role in shaping future advancements across multiple scientific disciplines.